Redox-active ligands in catalysis†
Chemical Society Reviews Pub Date: 2012-09-13 DOI: 10.1039/C2CS35228A
Abstract
Odd-electron, redox-active ligands are discussed in the context of catalysis. We focus on ligand-based, non-singlet state intermediates and their participation in catalytic processes and related stoichiometric transformations.
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